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Compound of Interest

Compound Name: EOC317

Cat. No.: B1684530 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when working with investigational compounds like EOC317. This

guide provides essential, immediate safety and logistical information, including operational and

disposal plans, to foster a culture of safety and build trust in handling this potent oral kinase

inhibitor.

EOC317, also known as ACTB-1003, is a multi-targeted kinase inhibitor with demonstrated

activity against FGFR1, VEGFR2, and Tie-2, playing a significant role in cancer research.[1][2]

Due to its cytotoxic potential, adherence to strict safety protocols is crucial to minimize

exposure and ensure the well-being of laboratory personnel.

Personal Protective Equipment (PPE)
Proper personal protective equipment is the first line of defense against chemical exposure.

The following table summarizes the recommended PPE for handling EOC317, based on

standard laboratory procedures for hazardous compounds.
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Body Part Recommended Protection Specifications

Hands Double chemotherapy gloves

Nitrile or other resistant

material. Change gloves

frequently and immediately if

contaminated.

Eyes
Safety glasses with side

shields or goggles

Must be worn at all times in the

laboratory.

Body Laboratory coat
Fully buttoned to protect skin

and personal clothing.

Respiratory
Use in a well-ventilated area or

under a chemical fume hood

For powdered form or when

creating aerosols.

Operational Plan: From Receipt to Disposal
A clear operational plan ensures that EOC317 is handled safely and effectively throughout its

lifecycle in the laboratory.

Receiving and Storage
Upon receipt, inspect the container for any damage or leaks. EOC317 is typically a powder and

should be stored in a cool, dry, and well-ventilated area, away from incompatible materials. For

long-term storage, consult the manufacturer's recommendations, which may include

refrigeration or freezing.

Preparation of Solutions
All manipulations involving the solid form of EOC317 should be conducted in a chemical fume

hood to prevent inhalation of dust. When preparing solutions, add the solvent to the solid slowly

to avoid splashing.

Spills and Decontamination
In the event of a spill, evacuate the immediate area and prevent the spread of the material.

Small spills of the solid can be carefully wiped up with damp absorbent material. For larger

spills or solutions, use an appropriate chemical spill kit. All contaminated materials must be
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disposed of as hazardous waste. Decontaminate the affected area with a suitable cleaning

agent.

Disposal Plan
Proper disposal of EOC317 and associated waste is critical to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Container Disposal Procedure

Unused EOC317 (solid or

solution)

Labeled hazardous waste

container

Segregate from other chemical

waste. Follow institutional and

local regulations for hazardous

waste disposal.

Contaminated Labware (e.g.,

vials, pipette tips)

Sharps container or

designated hazardous waste

container

Do not dispose of in regular

trash.

Contaminated PPE (e.g.,

gloves, lab coat)

Biohazard bag or designated

hazardous waste container

Remove carefully to avoid

cross-contamination.

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of EOC317 in a laboratory

setting.

Preparation Experimentation Cleanup & Disposal
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Caption: Workflow for the safe handling of EOC317.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1684530?utm_src=pdf-body
https://www.benchchem.com/product/b1684530?utm_src=pdf-body
https://www.benchchem.com/product/b1684530?utm_src=pdf-body-img
https://www.benchchem.com/product/b1684530?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


By implementing these safety measures and operational plans, research institutions can

ensure the responsible and safe use of EOC317, fostering a secure environment for

groundbreaking scientific discovery. Always consult the specific Safety Data Sheet (SDS) for

EOC317 provided by the manufacturer for the most detailed and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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